Cas no 264616-96-8 (2-fluoro-5-(pyridin-3-yl)aniline)

• Product Name: 2-fluoro-5-(pyridin-3-yl)aniline
• CAS No: 264616-96-8
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4909462
• PubChem ID: 46315461
• Update Time: 2025-05-20

2-fluoro-5-(pyridin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-5-(3-pyridinyl)-
• 2-Fluoro-5-(pyridin-3-yl)benzenamine
• 2-FLUORO-5-(PYRIDIN-3-YL)ANILINE
• 2-fluoro-5-(pyridin-3-yl)aniline

• Inchi： 1S/C11H9FN2/c12-10-4-3-8(6-11(10)13)9-2-1-5-14-7-9/h1-7H,13H2
• InChI Key： FBGXKQRJLAKPDH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-fluoro-5-(pyridin-3-yl)aniline

2-Fluoro-5-(Pyridin-3-yl)Aniline: A Comprehensive Overview

2-Fluoro-5-(pyridin-3-yl)aniline, also known by its CAS number 264616-96-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a fluorine atom at the 2-position and a pyridin-3-yl group at the 5-position on an aniline backbone, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The synthesis of 2-fluoro-5-(pyridin-3-yl)aniline involves a multi-step process that typically begins with the preparation of the aniline derivative. The introduction of the fluorine atom and the pyridin-3-yl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis of this compound. The latest advancements in catalytic systems have further enhanced the efficiency of these processes, making large-scale production more feasible.

In terms of chemical properties, 2-fluoro-5-(pyridin-3-yl)aniline exhibits a high degree of stability under normal conditions. Its electronic structure, influenced by the electron-withdrawing fluorine atom and the electron-donating pyridinyl group, contributes to its reactivity in various chemical transformations. This balance of electronic effects makes it a versatile building block for constructing more complex molecules, particularly in medicinal chemistry.

The biological activity of 2-fluoro-5-(pyridin-3-yl)aniline has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to scavenge free radicals suggests applications in antioxidant therapies.

In the realm of pharmacology, 2-fluoro-5-(pyridin-3-yl)aniline has shown promise as a lead compound for developing novel drugs targeting neurodegenerative diseases. Studies conducted by Smith et al. (2023) indicated that this compound can cross the blood-brain barrier efficiently and exhibit neuroprotective effects in vitro. These findings underscore its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The material science applications of 2-fluoro-5-(pyridin-3-y1)aniline are equally intriguing. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent breakthroughs in nanotechnology have leveraged this property to create highly sensitive sensors for detecting environmental pollutants, such as heavy metal ions.

In conclusion, 2-fluoro-5-(pyridin-3-y1)aniline, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to advanced materials, making it a valuable compound for both academic and industrial pursuits. As ongoing studies unravel more about its properties and mechanisms of action, it is poised to play an even greater role in shaping future innovations.